Cas no 475-63-8 (Helianthrone)

• Product Name: Helianthrone
• CAS No: 475-63-8
• MF: C₂₈H₁₄O₂
• MW: 382.40956735611
• CID: 331894
• PubChem ID: 68058
• Update Time: 2025-04-19

Helianthrone Chemical and Physical Properties

Names and Identifiers

• Dibenzo[a,o]perylene-7,16-dione
• Helianthrone
• 1.2,11.12-Dibenzo-perylenchinon-(3.10)
• 1.9.1'.9'-Benzdianthron
• AC1L28Y2
• AC1Q6EB0
• CTK1D7935
• Dibenzo(a,o)perylene-7,16-dione
• Dibenzo[a,o]perylen-7,16-dion
• EINECS 207-497-5
• Helianthron
• Mesobenzdianthron
• NSC152100
• U52LI8UC9R
• CHEMBL2003710
• UNII-U52LI8UC9R
• Helioanthrone
• 475-63-8
• C28H14O2
• NSC 152100
• {Dibenzo[a,o]perylene-7,16-dione}
• NCI60_001067
• NS00031704
• DTXSID1060055
• NSC-152100
• Dibenzo[a,16-dione

• Inchi： 1S/C28H14O2/c29-27-19-9-3-1-7-17(19)25-23-15(11-5-13-21(23)27)16-12-6-14-22-24(16)26(25)18-8-2-4-10-20(18)28(22)30/h1-14H
• InChI Key： CJADAVIATOALFB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C3=C1C=CC=C3C1C=CC=C3C(C4C=CC=CC=4C=2C=13)=O

Computed Properties

• Exact Mass: 382.09942
• Monoisotopic Mass: 382.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 6.41580